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Compound of Interest

Compound Name: PVZB1194

Cat. No.: B15605635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of stock solutions of PVZB1194, a potent and selective biphenyl-type inhibitor of the kinesin

spindle protein (KSP/Eg5).

Introduction
PVZB1194 is a small molecule inhibitor that targets the kinesin spindle protein (KSP), also

known as Eg5 or KIF11.[1] KSP is a motor protein essential for the formation of the bipolar

spindle during mitosis.[2] Inhibition of KSP leads to mitotic arrest and subsequent apoptosis in

proliferating cells, making it a key target in cancer therapy.[2][3] PVZB1194 acts as an

allosteric, ATP-competitive inhibitor by binding to a pocket at the interface of the α4 and α6

helices of the Eg5 motor domain.[2][4][5][6][7] This binding event distorts the ATP-binding site,

thereby inhibiting ATPase activity.[3] This unique mechanism of action makes PVZB1194 a

valuable tool for studying mitotic processes and a potential candidate for anticancer drug

development.[3][8]

Quantitative Data Summary
The following table summarizes the key quantitative data for PVZB1194.
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Property Value Reference

Molecular Formula C₁₃H₉F₄NO₂S [9]

Molecular Weight 319.27 g/mol [9]

CAS Number 1141768-04-8 [9]

Appearance Solid [9]

Solubility (25°C) > 250 mg/mL in DMSO [9]

IC₅₀ (KSP ATPase) 0.12 µM [10]

IC₅₀ (HeLa cell proliferation) 5.5 µM [10]

Experimental Protocols
Preparation of a 10 mM PVZB1194 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of PVZB1194 in dimethyl

sulfoxide (DMSO).

Materials:

PVZB1194 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Determine the required mass of PVZB1194:
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To prepare 1 mL of a 10 mM stock solution, calculate the required mass using the

following formula:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 319.27 g/mol = 3.1927 mg

Weigh the PVZB1194 powder:

Carefully weigh out approximately 3.2 mg of PVZB1194 powder on an analytical balance

and transfer it to a sterile microcentrifuge tube. Record the exact weight.

Add DMSO:

Calculate the precise volume of DMSO needed to achieve a 10 mM concentration based

on the actual weight of the PVZB1194 powder.

Volume (µL) = (Mass (mg) / 319.27 g/mol ) / 0.010 mol/L x 1,000,000 µL/L

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

PVZB1194 powder.

Dissolve the compound:

Vortex the tube thoroughly until the PVZB1194 is completely dissolved. The solution

should be clear and free of particulates.

Aliquot and Store:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[10]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[9][10]

Storage Guidelines:
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Storage Type Temperature Duration Reference

Powder -20°C 3 years [9]

4°C 2 years [9]

In Solvent -80°C 6 months [9][10]

-20°C 1 month [9][10]

Mandatory Visualizations
PVZB1194 Mechanism of Action Workflow
The following diagram illustrates the experimental workflow to study the effect of PVZB1194 on

cell proliferation.
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Caption: Experimental workflow for PVZB1194 application.
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PVZB1194 Signaling Pathway
The following diagram illustrates the signaling pathway affected by PVZB1194, leading to

mitotic arrest.
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Caption: PVZB1194 mechanism of action in mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PVZB1194 - Immunomart [immunomart.com]

2. tandfonline.com [tandfonline.com]

3. Analysis of Biphenyl-Type Inhibitors Targeting the Eg5 α4/α6 Allosteric Pocket - PMC
[pmc.ncbi.nlm.nih.gov]

4. rcsb.org [rcsb.org]

5. Eg5 inhibitors have contrasting effects on microtubule stability and metaphase spindle
integrity - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Kinesin spindle protein inhibitors in cancer: from high throughput screening to novel
therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]

8. Identifying and characterising promising small molecule inhibitors of kinesin spindle
protein using ligand-based virtual screening, molecular docking, molecular dynamics and
MM‑GBSA calculations - PMC [pmc.ncbi.nlm.nih.gov]

9. abmole.com [abmole.com]

10. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for PVZB1194 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605635#preparing-pvzb1194-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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